Cas no 2248259-62-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-2-(dimethylamino)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-2-(dimethylamino)acetate
• CAS No: 2248259-62-1
• MF: C₁₈H₁₄F₂N₂O₄
• MW: 360.311571598053
• CID: 6536390
• PubChem ID: 165727899
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-2-(dimethylamino)acetate Chemical and Physical Properties

Names and Identifiers

• 2248259-62-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-2-(dimethylamino)acetate
• EN300-6519492

• Inchi： 1S/C18H14F2N2O4/c1-21(2)15(14-12(19)8-5-9-13(14)20)18(25)26-22-16(23)10-6-3-4-7-11(10)17(22)24/h3-9,15H,1-2H3
• InChI Key： LMSSPQHNKMJDFC-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)N(C)C)F

Computed Properties

• Exact Mass: 360.09216326g/mol
• Monoisotopic Mass: 360.09216326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-2-(dimethylamino)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-2-(dimethylamino)acetate (CAS No: 2248259-62-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-2-(dimethylamino)acetate, identified by its CAS number 2248259-62-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines an isoindole core with functional groups that enhance its pharmacological potential. The presence of both fluorine atoms and a dimethylamino group in its molecular structure suggests a high degree of chemical complexity, which is often leveraged to modulate biological activity.

The isoindole moiety in this compound plays a crucial role in its pharmacological profile. Isoindoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 1,3-dioxo group further enhances the electrophilic nature of the molecule, making it a valuable scaffold for further derivatization and drug design. This structural feature is particularly interesting because it can facilitate interactions with biological targets such as enzymes and receptors.

The 2-(2,6-difluorophenyl) substituent adds another layer of complexity to the molecule. Fluorine atoms are frequently introduced into drug candidates due to their ability to improve metabolic stability, binding affinity, and lipophilicity. In this context, the 2,6-difluorophenyl group likely contributes to the compound's overall pharmacokinetic properties by enhancing its solubility and reducing susceptibility to enzymatic degradation. This makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-2-(dimethylamino)acetate a promising candidate for further investigation in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that this compound may exhibit inhibitory effects on various kinases and transcription factors, which are key targets in oncology research. The dimethylamino group at the acetic acid moiety is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in salt formation, which is critical for oral bioavailability.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial experiments indicate that it may possess significant anti-proliferative effects on certain cancer cell lines. The precise mechanism of action remains under investigation, but preliminary data suggest that it may interfere with critical signaling pathways involved in cell growth and survival. These findings align with the growing interest in isoindole derivatives as anticancer agents.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-2-(dimethylamino)acetate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired framework efficiently. These advancements not only reduce production costs but also allow for rapid exploration of structural analogs.

The pharmaceutical industry is increasingly leveraging high-throughput screening (HTS) technologies to identify novel drug candidates. Given its promising profile, CAS No: 2248259-62-1 is well-positioned to be screened against large libraries of biological targets. Such screens can uncover new therapeutic applications or refine existing ones by identifying specific interactions with biological macromolecules.

Regulatory considerations are also an important aspect of bringing such compounds into clinical development. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological assessments are essential steps before any human trials can commence. The structural complexity of this molecule may necessitate specialized analytical techniques for quality control purposes.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,6-difluorophenyl)-2-(dimethylamino)acetate extend beyond oncology. Research is ongoing into its potential use as an anti-inflammatory agent or even as a neuroprotective compound. The ability to fine-tune its pharmacological properties through structural modifications makes it an attractive scaffold for future drug discovery efforts.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-(2',6'-difluorophenyl)-yldimethylaminoacetate (CAS No: 2248259'62'-'1) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a valuable candidate for further exploration in pharmaceutical research. As our understanding of molecular interactions continues to evolve,CAS No: 2248259'62'-'1 holds promise for addressing unmet medical needs across multiple therapeutic areas.